Cas no 31105-90-5 (3,4-Difluoro-L-phenylalanine)

3,4-Difluoro-L-phenylalanine is a fluorinated derivative of the essential amino acid L-phenylalanine, characterized by fluorine substitutions at the 3 and 4 positions of the aromatic ring. This modification enhances its utility in medicinal chemistry and biochemical research, particularly in the design of enzyme inhibitors and peptide-based therapeutics. The fluorine atoms introduce electronic and steric effects that can improve binding affinity, metabolic stability, and bioavailability. The compound is also valuable as a building block for synthesizing fluorinated peptides or probes for studying protein interactions. Its high purity and well-defined stereochemistry make it suitable for precision applications in drug discovery and structural biology.

3,4-Difluoro-L-phenylalanine structure

Product Name:3,4-Difluoro-L-phenylalanine

CAS No:31105-90-5

MF:C₉H₉F₂NO₂

MW:201.1700694561

MDL:MFCD01075125

CID:88899

PubChem ID:716295

Update Time:2025-06-08

3,4-Difluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(3,4-difluorophenyl)propanoic acid
- 3,4-Difluoro-L-phenylalanine
- (2S)-2-amino-3-(3,4-difluorophenyl)propanoic acid
- H-L-Phe(3,4-F2)-OH
- H-phe(3,4-DiF)-OH
- H-Phe(3,4-F2)-OH
- L-3,4-Difluorophe
- L-3,4-DIFLUOROPHENYLALANINE
- (+)-3,4-difluorophenyl alanine
- Boc-4-fluoro-Phe-OH
- D-3,4-difluorophenylalanine
- A820718
- CS-0011206
- Phenylalanine, 3,4-difluoro-
- MFCD01075125
- 3,4-Difluoro-L-phenylalanine;(S)-2-Amino-3-(3,4-difluorophenyl)propanoic acid
- DS-3407
- AC-9905
- AM82094
- H-D-Phe(m,p-f2)-OH
- PRAWYXDDKCVZTL-QMMMGPOBSA-N
- 31105-90-5
- J-300393
- CHEMBL1232622
- AKOS015854042
- Alanine, 3-(3,4-difluorophenyl)-, L- (8CI)
- SCHEMBL44052
- BCP11620
- L-Phenylalanine, 3,4-difluoro-
- (2S)-2-azaniumyl-3-(3,4-difluorophenyl)propanoate
- Q27460124
- (S)-2-Amino-3-(3,4-difluorophenyl)propanoicacid
- DTXSID50351993
- HY-79164
- MDL： MFCD01075125
- Inchi： 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
- InChI Key： PRAWYXDDKCVZTL-QMMMGPOBSA-N
- SMILES： FC1=C(C=CC(=C1)C[C@@H](C(=O)O)N)F

Computed Properties

Exact Mass: 201.06000
Monoisotopic Mass: 201.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 63.3A^2

Experimental Properties

Color/Form: Solid
Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 311.9°C at 760 mmHg
Flash Point: 142.5 °C
Refractive Index: 1.536
Solubility: Slightly soluble (4.2 g/l) (25 º C),
PSA: 63.32000
LogP: 1.61950
Solubility: Not determined

3,4-Difluoro-L-phenylalanine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264;P270;P301+P312;P330
Hazardous Material Identification：
Storage Condition：Room temperature

3,4-Difluoro-L-phenylalanine Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3,4-Difluoro-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-1g	3,4-Difluoro-L-phenylalanine	31105-90-5	1g	¥246.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-5g	3,4-Difluoro-L-phenylalanine	31105-90-5	5g	¥1016.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-10g	3,4-Difluoro-L-phenylalanine	31105-90-5	10g	¥1776.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-25g	3,4-Difluoro-L-phenylalanine	31105-90-5	25g	¥5156.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-100mg	3,4-Difluoro-L-phenylalanine	31105-90-5	100mg	¥66.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S42130-250mg	3,4-Difluoro-L-phenylalanine	31105-90-5	250mg	¥106.0	2021-09-07
TRC	D451195-100mg	3,4-Difluoro-L-phenylalanine	31105-90-5	100mg	$64.00	2023-05-18
TRC	D451195-250mg	3,4-Difluoro-L-phenylalanine	31105-90-5	250mg	$75.00	2023-05-18
TRC	D451195-500mg	3,4-Difluoro-L-phenylalanine	31105-90-5	500mg	$87.00	2023-05-18
TRC	D451195-1g	3,4-Difluoro-L-phenylalanine	31105-90-5	1g	$98.00	2023-05-18

3,4-Difluoro-L-phenylalanine Production Method

3,4-Difluoro-L-phenylalanine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:31105-90-5)3,4-Difluoro-L-phenylalanine

Order Number:A820718

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:12

Price ($):521.0

Email:sales@amadischem.com

Product Official Link

3,4-Difluoro-L-phenylalanine Related Literature

1. Genetically encoded fluorophenylalanines enable insights into the recognition of lysine trimethylation by an epigenetic reader

Yan-Jiun Lee,M. J. Schmidt,Jeffery M. Tharp,Annemarie Weber,Amber L. Koenig,Hong Zheng,Jianmin Gao,Marcey L. Waters,Daniel Summerer,Wenshe R. Liu Chem. Commun. 2016 52 12606
2. Halogen effects on the solid-state packing of phenylalanine derivatives and the resultant gelation properties

Susana M. Ramalhete,Jamie S. Foster,Hayley R. Green,Karol P. Nartowski,Margaux Heinrich,Peter C. Martin,Yaroslav Z. Khimyak,Gareth O. Lloyd Faraday Discuss. 2017 203 423

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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